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Compound of Interest

Compound Name: 2-Methoxypropyl! acetate

Cat. No.: B008391

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2-Methoxypropyl acetate, including operational and disposal plans.

Chemical Identifier:
 Name: 2-Methoxypropyl acetate

e CAS Number: 70657-70-4

Hazard Identification

2-Methoxypropyl acetate is classified as a flammable liquid. It may cause respiratory irritation
and is suspected of damaging the unborn child.[1][2][3]

GHS Hazard Statements:
e H226: Flammable liquid and vapour.[1][2][3][4]
o H335: May cause respiratory irritation.[1][2][3]

e H360D: May damage the unborn child.[1][2][3]

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment when

handling 2-Methoxypropyl acetate.

Protection Type

Recommendation

Sources

Eye/Face Protection

Wear safety goggles or a face
shield.[1][5]

[1]5]

Skin Protection

Wear chemical-resistant
gloves (e.g., Butyl rubber,
Nitrile rubber) and protective
clothing, such as a lab coat or
apron.[4][5]

[4]1(5]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, wear
a respirator with an
appropriate organic vapor
cartridge.[2][4]

[2]14]

Handling and Storage

Proper handling and storage are crucial to minimize risks associated with 2-Methoxypropyl

acetate.
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Procedure Guideline Sources

Use non-sparking tools and
explosion-proof equipment.[1]
[5] Ground and bond

) containers when transferring

Handling ] ) [1][5][6]

material to prevent static
discharge.[1][5] Avoid
breathing vapors and ensure

adequate ventilation.[1][6]

Store in a cool, dry, well-
ventilated place away from

Storage heat, sparks, and open flames.  [1][2][4]
[1][2][4] Keep containers tightly
closed.[1][2][4]

Operational Plan for Handling 2-Methoxypropyl
Acetate

This step-by-step guide outlines the procedure for safely using 2-Methoxypropyl acetate in a
laboratory setting.

1. Preparation:

e Ensure the work area is clean and uncluttered.

» Verify that a safety shower and eyewash station are accessible.
o Confirm the fume hood is functioning correctly.

o Assemble all necessary equipment, including non-sparking tools.
» Don the appropriate PPE as specified in the table above.

2. Handling and Use:

o Conduct all work with 2-Methoxypropyl acetate inside a certified fume hood.
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e Ground and bond all containers before transferring the chemical.

e Dispense the required amount of the chemical carefully, avoiding splashes.
o Keep the container tightly closed when not in use.

3. Spill and Emergency Procedures:

e Minor Spill: In case of a small spill, absorb the chemical with an inert material (e.g., sand,
vermiculite) and place it in a sealed container for disposal.[2] Ventilate the area.

» Major Spill: For a large spill, evacuate the area immediately and alert safety personnel.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.[5]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[1]
[2] Seek medical attention.

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.[5]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][2]

Disposal Plan

Proper disposal of 2-Methoxypropyl acetate and contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure Sources

Dispose of as hazardous
) waste in accordance with local,
Unused Chemical ) [4][6]
state, and federal regulations.

Do not pour down the drain.

Any materials (e.g., gloves,
absorbent pads, glassware)
contaminated with 2-

Contaminated Materials Methoxypropyl acetate should [3]
be placed in a sealed, labeled
container and disposed of as

hazardous waste.

Triple rinse empty containers
with a suitable solvent. The
] rinsate should be collected and
Empty Containers ) [7]
disposed of as hazardous
waste. Puncture or crush the

container to prevent reuse.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 2-Methoxypropyl acetate

in a laboratory setting.
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Caption: Workflow for safe handling of 2-Methoxypropyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008391#personal-protective-equipment-for-handling-
2-methoxypropyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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